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Niraparib Storage & Handling

Parameter Condition or Specification

Analytical Method RP-HPLC (Reversed-Phase High-Performance Liquid

Chromatography) [1]

Chromatographic Column Zodiac C18 (150 x 4.6 mm, 5 µm) [1]

Storage Condition (Long-
term)

Room temperature, in a closed container, away from moisture and
direct light [2] [3].

Handling Precautions Do not crush, break, or chew tablets/capsules. Swallow whole with
water [2] [3].

Detailed Stability-Indicating HPLC Methodology

For researchers aiming to replicate or adapt the stability-indicating method for Niraparib, the following

detailed experimental protocol has been established and validated [1].
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Mobile Phase: Acetonitrile and 0.01N Na2HPO4 buffer (pH adjusted to 2.5) in a ratio of 60:40 (v/v)
[1].
Flow Rate: 1.0 mL/min [1].

Detection Wavelength: 260 nm [1].
Column Temperature: 28 ± 2 °C [1].

Injection Volume: Typically 10-20 µL (as per standard HPLC practice, not explicitly stated in the
source).

Sample Diluent: Acetonitrile and water in a 1:1 ratio [1].
Retention Times: Under these conditions, Niraparib elutes at approximately 2.2 minutes [1].

Method Validation Data

The developed method has been validated according to ICH Q2(R1) guidelines, with key parameters

summarized below [1].

Validation Parameter Result for Niraparib

Linearity Range 1.25 - 7.5 µg/mL [1]

LOD (Limit of Detection) 0.07 µg/mL [1]

LOQ (Limit of
Quantification)

0.21 µg/mL [1]

Accuracy (% Recovery) Close to 100% (as per ICH, exact value from study should be

consulted) [1]

Precision (%RSD) Meets ICH criteria (exact value from study should be consulted) [1]

Experimental Workflow for Analysis

The following diagram outlines the key steps involved in the sample preparation and analysis of Niraparib

using the described HPLC method.
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Frequently Asked Questions

What is the clinical use of Niraparib? Niraparib (brand name Zejula) is a targeted therapy drug

known as a PARP inhibitor. It is used as a maintenance treatment for advanced ovarian, fallopian tube,

and primary peritoneal cancer [3].

What are the most common side effects of Niraparib? Very common side effects include an

increased risk of infection (due to low white blood cells), bruising or bleeding (due to low platelets),

anemia (low red blood cells), high blood pressure, nausea, constipation, diarrhea, abdominal pain, and

loss of appetite [3].
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Can this HPLC method detect degraded Niraparib? Yes. This is a stability-indicating method.

Forced degradation studies confirmed that the method can effectively separate Niraparib from its

degradation products formed under various stress conditions, allowing for accurate quantification of

the intact drug [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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